![molecular formula C3BrCl2NS B3053977 2-Bromo-4,5-dichlorothiazole CAS No. 57314-09-7](/img/structure/B3053977.png)
2-Bromo-4,5-dichlorothiazole
Overview
Description
2-Bromo-4,5-dichlorothiazole is a chemical compound with the following synonyms: 2-Bromo-4,5-dichloro-1,3-thiazole . Its chemical formula is C₃HCl₂BrN₂S . This heterocyclic compound contains both chlorine and bromine atoms, making it an intriguing candidate for further investigation .
Synthesis Analysis
The synthesis of this compound involves the bromination and chlorination of a thiazole ring. Specific synthetic routes and methodologies can be found in relevant literature. Researchers have explored various approaches to obtain this compound, including halogenation reactions and cyclization processes. Further details on the synthetic pathways can be found in scholarly articles and patents .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered thiazole ring with chlorine and bromine substituents at positions 4 and 5. The arrangement of atoms and bond angles significantly influences its reactivity and properties. Computational studies and X-ray crystallography have provided insights into its three-dimensional structure .
Chemical Reactions Analysis
This compound participates in various chemical reactions due to its halogenated thiazole core. Some notable reactions include nucleophilic substitutions, cyclizations, and cross-coupling reactions. Researchers have investigated its reactivity with different nucleophiles and electrophiles, leading to the formation of diverse derivatives. Detailed mechanistic studies are available in the literature .
Scientific Research Applications
Synthesis of Heterocyclic Compounds
2-Bromo-4,5-dichlorothiazole is used in the synthesis of various heterocyclic compounds. For instance, it's involved in the production of monohalogenated and mixed dihalogenated aromatic heterocycles via metal–halogen exchange from lithium compounds. This method yields compounds like 5-bromo-2-chlorothiazole efficiently (Boga, Vecchio, Forlani & Todesco, 2000).
Antitumor Agents
This chemical has a role in developing antitumor agents. 2-(4-Aminophenyl)benzothiazoles, closely related to this compound, have shown potent and selective antitumor activities against various human cancer cell lines (Bradshaw, Stevens & Westwell, 2001).
Creation of Thiazolo[4,5‐d]Pyrimidine Derivatives
In chemical research, this compound is instrumental in generating new thiazolo[4,5‐d]pyrimidine derivatives. These derivatives are obtained from reactions involving 4-Amino-5-bromo-2-substituted-aminopyrimidines (Bakavoli, Nikpour & Rahimizadeh, 2006).
Antimicrobial Properties
Certain derivatives of this compound, specifically 2,5-dichloro thienyl substituted thiazole derivatives, have been synthesized and evaluated for their antimicrobial properties. These compounds have shown promising results in inhibiting fungal and bacterial activities (Sarojini, Krishna, Darshanraj, Bharath & Manjunatha, 2010).
Synthesis of Novel Thiazole Derivatives
The chemical is used in creating novel 2,4-disubstituted thiazole derivatives. These derivatives, containing substituted pyrazole moiety, have been synthesized and characterized for their antibacterial activities against various microorganisms (Vijesh, Isloor, Prabhu, Ahmad & Malladi, 2010).
In Computational Studies
This compound derivatives, such as 2-bromo-1-arylethanones, have been investigated computationally to understand their reactions with imidazole. These studies involve Density Functional Theory calculations and provide insights into chemical reactivity and molecular properties (Erdogan & Erdoğan, 2019).
Luminescent Material Synthesis
Derivatives of this compound have been used in synthesizing efficient luminescent materials. These materials, such as benzothiadiazole with carbazole moieties, demonstrate improved optical properties and thermostability, offering potential applications in material sciences (Tao, Li, Xu, Zhu, Kang, Zheng, Zuo & You, 2011).
Corrosion Inhibition
Some derivatives of this compound, specifically imidazo[4,5-b] pyridine derivatives, have been evaluated for their performance as corrosion inhibitors in various environments. These studies involve a combination of chemical, electrochemical, and computational approaches (Saady, Rais, Benhiba, Salim, Alaoui, Arrousse, Elhajjaji, Taleb, Jarmoni, Rodi, Warad & Zarrouk, 2021).
Mechanism of Action
The specific biological or pharmacological mechanisms of 2-Bromo-4,5-dichlorothiazole are context-dependent. Researchers have explored its potential as a building block for drug discovery, especially in the field of heterocyclic chemistry. Its reactivity and interactions with biological targets remain an active area of investigation. Further studies are needed to elucidate its precise mechanism of action .
Properties
IUPAC Name |
2-bromo-4,5-dichloro-1,3-thiazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3BrCl2NS/c4-3-7-1(5)2(6)8-3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCFMMFHRNDCGHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(SC(=N1)Br)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3BrCl2NS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00490881 | |
Record name | 2-Bromo-4,5-dichloro-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00490881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.91 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57314-09-7 | |
Record name | 2-Bromo-4,5-dichlorothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57314-09-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-4,5-dichloro-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00490881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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